Cas no 1936240-70-8 (5,5-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)morpholine)

• Product Name: 5,5-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)morpholine
• CAS No: 1936240-70-8
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5247494
• Update Time: 2025-08-05

5,5-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 5,5-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)-
• 5,5-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)morpholine

• Inchi： 1S/C10H17N3O/c1-10(2)7-14-9(5-11-10)8-4-12-13(3)6-8/h4,6,9,11H,5,7H2,1-3H3
• InChI Key： JMUMUBHKAPXGFB-UHFFFAOYSA-N
• SMILES： N1C(C)(C)COC(C2=CN(C)N=C2)C1

Additional information on 5,5-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)morpholine

5,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)morpholine: A Comprehensive Overview

5,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)morpholine is a complex organic compound with the CAS number 1936240-70-8. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom in the ring. The presence of the pyrazole ring and methyl substituents in its structure adds unique electronic and steric properties, making it a subject of interest in various fields of chemistry and pharmacology.

The morpholine core of this compound is a well-known scaffold in drug discovery due to its ability to form hydrogen bonds and its lipophilic nature. The substitution at the 2-position with a 1-methyl-1H-pyrazol-4-yl group introduces additional functionality, enhancing the compound's potential for interactions with biological targets. Pyrazole rings are known for their aromaticity and ability to act as hydrogen bond donors or acceptors, further complementing the properties of the morpholine ring.

Recent studies have focused on the synthesis and characterization of 5,5-dimethyl-2-(1-methyl-1H-pyrazol-4-yl)morpholine, exploring its applications in medicinal chemistry. Researchers have investigated its ability to inhibit various enzymes and receptors, making it a promising candidate for drug development. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes.

The synthesis of 5,5-dimethylmorp